7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C11H13N5O3/c1-19-7-2-4-12-9(13-7)16-5-3-11(6-16)8(17)14-10(18)15-11/h2,4H,3,5-6H2,1H3,(H2,14,15,17,18)
• InChI Key: NTEZIJFDDSOZBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CCC3(C2)C(=O)NC(=O)N3
• Molecular Formula: C11H13N5O3
• Molecular Weight: 263.25 g/mol

Description

7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (MPTN) is an organic compound with a unique structure composed of nitrogen, oxygen, and carbon atoms. It is a cyclic compound with a molecular formula of C9H12N4O2 and a molecular weight of 208.21 g/mol. MPTN has a wide range of applications in various scientific fields, including organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione has a wide range of applications in various scientific fields. In medicinal chemistry, it can be used as an intermediate in the synthesis of various drugs, such as anti-inflammatory agents and antifungal agents. In biochemistry, it can be used as a substrate for enzyme-catalyzed reactions. In organic synthesis, it can be used as a starting material for the synthesis of various heterocyclic compounds.

Mechanism of Action

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown . The downstream effects of these pathway alterations can include changes in cell growth, differentiation, and survival.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and cellular context. For instance, the compound’s efficacy could be affected by the presence of other drugs (drug-drug interactions), or its stability could be influenced by storage conditions.

Advantages and Limitations for Lab Experiments

The use of 7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione in laboratory experiments has several advantages. It is a stable compound that is easy to synthesize and can be used in a variety of reactions. It also has a wide range of biological activities and can be used to study various biochemical and physiological processes. The main limitation of using this compound in laboratory experiments is its low solubility in aqueous solutions, which can make it difficult to study its effects in vivo.

Future Directions

Could include the development of new synthesis methods for 7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione and its derivatives, the study of its effects on various physiological processes, and the development of new drugs based on this compound. Additionally, further research could be conducted on the mechanism of action of this compound and its derivatives, as well as on the potential therapeutic applications of this compound.

Synthesis Methods

7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione can be synthesized using a variety of methods. The most common method involves the use of a condensation reaction between 4-methoxypyrimidine and 1,3,7-triazaspiro[4.4]nonane-2,4-dione. The reaction is carried out in the presence of a base, such as sodium hydroxide, and is usually carried out at temperatures between 80-100°C. The reaction is typically complete within 1-2 hours and yields a product with a purity of >95%.